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The following table consolidates key pharmacokinetic parameters and data from pivotal studies.

Parameter Findings & Values Experimental Context

Oral Absorption Non-linear pharmacokinetics observed at
higher doses due to saturation of

absorption [1].

Sourced from rat studies after oral
administration of Sophora
tonkinensis extract [1].

Bioavailability Increased absorption in plant extract vs.

pure compound, attributed to improved
solubility and/or decreased metabolism by

other components [1].

Comparative study in rats between

pure Sophoranone and
standardized Sophora tonkinensis
extract (SKI3301) [1].

Cmax ~13.1 ng/mL Achieved 60 minutes after a single

oral dose of 12.9 mg/kg in rats [2].

Plasma Protein
Binding

>99.9% Determined in vitro [2].

Cellular
Permeability

Very low (Papp = 0.115 × 10⁻⁶ cm/s) Assessed using Caco-2 cell

models, indicating poor intestinal
absorption [2].

Key Metabolic
Enzyme
Interaction

Potent competitive inhibitor of CYP2C9 in
vitro (Ki = 0.503 ± 0.038 µM). No significant

time-dependent inhibition found [2].

Evaluated in pooled human liver
microsomes using specific probe
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Parameter Findings & Values Experimental Context

substrates for nine major CYP

enzymes [2].

In Vitro to In Vivo
Correlation

Lack of correlation. No significant effect on

CYP2C9 substrate (diclofenac)
pharmacokinetics in rats despite potent in
vitro inhibition [2].

Rat study co-administering

Sophoranone with diclofenac [2].

The methodologies from these key studies are detailed below.

Study Objective Experimental Protocol Summary

| Comprehensive PK in Rats [1] | • Test Article: SKI3301, a standardized dried 50% ethanolic extract of

Sophora tonkinensis. • Administration: Intravenous (5-20 mg/kg) and oral (200-1000 mg/kg) doses to rats. •

Analysis: Measured pharmacokinetic properties of four marker compounds, including Sophoranone. | | In

Vitro CYP Inhibition & Mechanism [2] | • System: Pooled human liver microsomes from 150 donors. •

Assay: Cocktail incubation with nine specific CYP probe substrates at concentrations near their Km values. •

Analysis: IC₅₀ and Kᵢ values determined for reversible inhibition. Time-dependent inhibition assessed with

NADPH pre-incubation. | | In Vivo Drug Interaction in Rats [2] | • Design: Oral co-administration of

Sophoranone with diclofenac (a CYP2C9 substrate) to rats. • Measurement: Pharmacokinetic parameters

of diclofenac and its metabolite (4'-hydroxydiclofenac) were monitored and compared. |

Key Interpretations and Experimental Flows

Pharmacokinetic and CYP Inhibition Evaluation Workflow

The following diagram illustrates the experimental workflow used to characterize Sophoranone's properties,

from initial in vitro screening to in vivo validation.
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In Vitro Studies In Vivo Studies (Rat Models)
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Experimental workflow for Sophoranone PK and interaction profiling.

Sophoranone's Interaction with CYP2C9

This diagram depicts the proposed mechanism by which Sophoranone inhibits the CYP2C9 enzyme in vitro

and the factors preventing this effect in vivo.
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In Vivo Reality (Rat)

CYP2C9 Probe Substrate
(e.g., Tolbutamide)

CYP2C9 Enzyme Metabolite
(e.g., 4-Hydroxytolbutamide)
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No Significant
In Vivo Interaction

Low Cellular
Permeability
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Mechanism of Sophoranone's CYP2C9 inhibition and in vivo disconnect.

Essential Insights for Researchers

Consider the Full Extract: The pharmacokinetics of Sophoranone can be influenced by other
components within the plant extract, which may enhance its solubility and absorption [1]. This is a

critical factor for formulation strategy.
Account for IV-IVC Challenges: The significant disconnect between potent in vitro inhibition and

lack of in vivo effect underscores the necessity of advanced models that incorporate permeability and
protein binding early in screening [2].

Interpret Animal Data Cautiously: While rat models provide essential PK data, the lack of in vivo
drug interaction in rats does not definitively rule out a potential for clinically significant interactions in

humans, given the in vitro potency against human enzymes [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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